Cas no 1803751-31-6 (Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate)

• Product Name: Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate
• CAS No: 1803751-31-6
• MF: C₁₂H₁₂FNO₃
• MW: 237.226986885071
• CID: 4944859
• Update Time: 2025-05-20

Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate

• Inchi： 1S/C12H12FNO3/c1-3-17-12(15)5-8-4-9(16-2)6-11(13)10(8)7-14/h4,6H,3,5H2,1-2H3
• InChI Key： GOJUFSBORXTPBO-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C#N)CC(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 312
• XLogP3: 1.9
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate

Comprehensive Overview of Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate (CAS No. 1803751-31-6)

Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate (CAS No. 1803751-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This ester derivative, characterized by a cyano group, a fluoro substituent, and a methoxy moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular framework enables applications in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and sustainable agriculture.

The compound's CAS No. 1803751-31-6 is frequently searched in academic and industrial databases, reflecting its relevance in high-value chemical synthesis. Researchers often explore its reactivity patterns, such as nucleophilic substitution at the fluoro-substituted aromatic ring or ester hydrolysis, to tailor derivatives for target-specific applications. Recent studies highlight its potential in crop protection formulations, addressing global demands for eco-friendly pesticides—a hot topic in agrochemical innovation.

From a synthetic perspective, Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate exemplifies modern green chemistry principles. Its design minimizes hazardous byproducts, resonating with the industry's shift toward sustainable practices. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent regulatory standards—a recurring concern among manufacturers and end-users alike.

Market trends indicate growing interest in fluorinated building blocks, driven by their enhanced bioavailability and metabolic stability in pharmaceuticals. The fluoro and cyano groups in this compound contribute to these properties, making it a candidate for next-generation therapeutics. Online queries often focus on its solubility, stability, and commercial availability, underscoring its practical utility.

In conclusion, Ethyl 2-cyano-3-fluoro-5-methoxyphenylacetate (CAS No. 1803751-31-6) represents a convergence of innovation and applicability. Its role in advancing life sciences and material engineering continues to evolve, supported by rigorous research and ecological considerations. As industries prioritize efficiency and sustainability, this compound is poised to remain a focal point in scientific and commercial discourse.